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Compound of Interest

(3-Hydroxymethyl)phenylboronic
Compound Name: d
aci

cat. No.: B1301985

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (3-
Hydroxymethyl)phenylboronic acid in organic solvents. Due to the limited availability of
direct quantitative solubility data for (3-Hydroxymethyl)phenylboronic acid in publicly
accessible literature, this document presents data for structurally analogous compounds,
namely phenylboronic acid and its substituted derivatives. The methodologies detailed herein
are standard for determining boronic acid solubility and can be directly applied to the target
compound.

Introduction to Phenylboronic Acid Solubility

Phenylboronic acids are a class of compounds widely used in organic synthesis, most notably
in Suzuki-Miyaura cross-coupling reactions. Their solubility in organic solvents is a critical
parameter for reaction optimization, purification, and formulation development. The solubility of
phenylboronic acids is primarily influenced by two factors: the nature and position of
substituents on the phenyl ring and the polarity of the solvent[1]. Generally, boronic acids
exhibit higher solubility in polar organic solvents[2].

Quantitative Solubility Data for Phenylboronic Acid
Analogs
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The following tables summarize the experimentally determined mole fraction solubility of
phenylboronic acid and isobutoxyphenylboronic acid isomers in a range of organic solvents at
various temperatures. This data provides a valuable reference for predicting the solubility
behavior of (3-Hydroxymethyl)phenylboronic acid.

Table 1: Solubility of Phenylboronic Acid in Various Organic Solvents[1]
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Solvent Temperature (K) Mole Fraction (x)
Chloroform 293.15 0.012
303.15 0.020

313.15 0.033

323.15 0.052

3-Pentanone 293.15 0.095
303.15 0.135

313.15 0.185

323.15 0.250

Acetone 293.15 0.110
303.15 0.155

313.15 0.210

323.15 0.280

Dipropyl Ether 293.15 0.055
303.15 0.080

313.15 0.115

323.15 0.160

Methylcyclohexane 293.15 <0.001
303.15 <0.001

313.15 0.001

323.15 0.001

Table 2: Solubility of Isobutoxyphenylboronic Acid Isomers in Various Organic Solvents[1]
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ortho- meta- para-
Isobutoxyphen Isobutoxyphen Isobutoxyphen

Solvent Temperature ylboronic Acid  ylboronic Acid ylboronic Acid

) (Mole Fraction, (Mole Fraction, (Mole Fraction,

X) X) X)

Chloroform 293.15 0.045 0.008 0.006

303.15 0.075 0.014 0.011

313.15 0.120 0.024 0.019

323.15 0.185 0.041 0.032

3-Pentanone 293.15 0.135 0.028 0.022

303.15 0.190 0.045 0.036

313.15 0.260 0.070 0.057

323.15 0.350 0.105 0.088

Acetone 293.15 0.150 0.040 0.032

303.15 0.210 0.062 0.051

313.15 0.285 0.092 0.075

323.15 0.380 0.130 0.108

Dipropyl Ether 293.15 0.105 0.018 0.015

303.15 0.150 0.030 0.025

313.15 0.210 0.048 0.040

323.15 0.290 0.075 0.063

nMeethyICyCIOhexa 293.15 0.002 <0.001 <0.001

303.15 0.003 0.001 0.001

313.15 0.005 0.002 0.002

323.15 0.008 0.003 0.003
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Experimental Protocol for Solubility Determination

A reliable and widely used method for determining the solubility of boronic acids in organic
solvents is the dynamic or synthetic method. This technique involves observing the dissolution
of a solid in a liquid under controlled heating.

Principle

A biphasic mixture of the boronic acid and the chosen organic solvent with a precisely known
composition is prepared. This mixture is then heated at a constant, slow rate with vigorous
stirring. The temperature at which the last solid particles dissolve, resulting in a clear, single-
phase solution, is recorded as the equilibrium solubility temperature for that specific
composition. The disappearance of turbidity can be monitored visually or instrumentally by
measuring the intensity of a light beam passing through the sample[1][3].

Materials and Apparatus

e Boronic Acid: (3-Hydroxymethyl)phenylboronic acid

e Organic Solvents: High-purity solvents of interest

» Analytical Balance: For accurate weighing

o Jacketed Glass Vessel: To allow for precise temperature control

e Magnetic Stirrer and Stir Bar: For homogeneous mixing

o Calibrated Temperature Probe: For accurate temperature measurement

e Luminance Probe or Light Source and Detector: For monitoring turbidity

Heating/Cooling Circulator: To control the temperature of the jacketed vessel[1]

Procedure

o Sample Preparation: Accurately weigh the (3-Hydroxymethyl)phenylboronic acid and the
selected organic solvent into the jacketed glass vessel. The composition of the mixture
should be known with a high degree of accuracy[1].

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/pdf/Solubility_of_Phenylboronic_Acids_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.researchgate.net/publication/341979143_Solubility_of_Phenylboronic_Acid_and_its_Cyclic_Esters_in_Organic_Solvents
https://www.benchchem.com/product/b1301985?utm_src=pdf-body
https://www.benchchem.com/pdf/Solubility_of_Phenylboronic_Acids_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/product/b1301985?utm_src=pdf-body
https://www.benchchem.com/pdf/Solubility_of_Phenylboronic_Acids_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Heating and Stirring: Heat the biphasic sample at a slow, constant rate (e.g., 0.3 K/h) while
ensuring vigorous stirring to maintain a homogeneous suspension[1].

» Turbidity Measurement: Continuously monitor the intensity of a light beam passing through
the sample. As the solid dissolves, the turbidity of the mixture will decrease, leading to an
increase in light transmission[1].

o Endpoint Determination: The temperature at which the solution becomes completely clear
(i.e., the turbidity disappears) is recorded as the solubility temperature for the prepared
composition.

o Data Collection: Repeat the procedure for different compositions of the boronic acid and
solvent to construct a solubility curve.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the dynamic method for determining the
solubility of (3-Hydroxymethyl)phenylboronic acid.
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Dynamic Method Workflow
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Caption: Workflow for the dynamic solubility determination method.

Logical Relationship of Factors Influencing Solubility

The solubility of a phenylboronic acid derivative is a function of both its intrinsic properties and

the characteristics of the solvent.
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Factors Influencing Solubility
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Caption: Key factors that determine the solubility of phenylboronic acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Phenylboronic acid - Wikipedia [en.wikipedia.org]

3. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Solubility of (3-Hydroxymethyl)phenylboronic Acid in
Organic Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301985#solubility-of-3-hydroxymethyl-
phenylboronic-acid-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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